Cas no 2138214-65-8 (2-(3-Methoxyphenyl)-2-propylpropanedioic acid)

• Product Name: 2-(3-Methoxyphenyl)-2-propylpropanedioic acid
• CAS No: 2138214-65-8
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 6457204
• PubChem ID: 165450740
• Update Time: 2025-09-23

2-(3-Methoxyphenyl)-2-propylpropanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-2-propylpropanedioic acid
• 2138214-65-8
• EN300-703938
• 2-(3-Methoxyphenyl)-2-propylpropanedioic acid

• Inchi： 1S/C13H16O5/c1-3-7-13(11(14)15,12(16)17)9-5-4-6-10(8-9)18-2/h4-6,8H,3,7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： AOKKPOAWXQTAKV-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)(C1C=CC=C(C=1)OC)CCC)=O

Computed Properties

• Exact Mass: 252.09977361g/mol
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(3-Methoxyphenyl)-2-propylpropanedioic acid

Introduction to 2-(3-Methoxyphenyl)-2-propylpropanedioic Acid (CAS No. 2138214-65-8)

2-(3-Methoxyphenyl)-2-propylpropanedioic acid, identified by its Chemical Abstracts Service (CAS) number 2138214-65-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a propyl group and a methoxy-substituted phenyl ring, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular framework, characterized by the presence of two carboxylic acid functionalities, makes it particularly valuable for constructing complex drug molecules with enhanced pharmacological properties.

The significance of 2-(3-Methoxyphenyl)-2-propylpropanedioic acid lies in its potential applications across multiple domains of medicinal chemistry. The combination of a phenolic moiety and a branched aliphatic side chain provides a scaffold that can be modified to exhibit diverse biological activities. Recent advancements in computational chemistry and molecular modeling have highlighted its role as a key precursor in the synthesis of molecules targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. These studies underscore the compound's utility in designing ligands that interact with specific enzyme systems and receptor pathways.

In the realm of drug discovery, the structural features of CAS No. 2138214-65-8 are particularly noteworthy. The methoxy group on the phenyl ring enhances lipophilicity while maintaining metabolic stability, making it an attractive candidate for oral administration. Furthermore, the propyl side chain contributes to steric hindrance, which can be leveraged to optimize binding affinities and selectivity. Such attributes have prompted researchers to explore its derivatives as potential candidates for clinical trials. For instance, modifications at the carboxylic acid positions have been investigated for their ability to improve solubility and bioavailability, aligning with modern pharmacokinetic requirements.

Recent studies have demonstrated the compound's efficacy in preclinical models as a modulator of key metabolic enzymes. The presence of both acidic and aromatic functionalities allows for interactions with enzymes such as cytochrome P450 (CYP) isoforms and ATP-binding cassette (ABC) transporters, which are critical for drug metabolism and efflux. This dual functionality has been exploited in the design of molecules that exhibit prolonged half-lives and reduced systemic clearance, thereby improving therapeutic efficacy. Such findings have positioned 2-(3-Methoxyphenyl)-2-propylpropanedioic acid as a promising building block for next-generation therapeutics.

The synthetic pathways leading to CAS No. 2138214-65-8 also warrant discussion. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to construct its core structure with high enantiomeric purity. These techniques are essential for ensuring that the final product meets stringent pharmaceutical standards. Additionally, green chemistry principles have been integrated into its synthesis to minimize waste and enhance sustainability. Such efforts reflect the broader industry trend toward environmentally conscious manufacturing processes.

The pharmacological profile of 2-(3-Methoxyphenyl)-2-propylpropanedioic acid has been further elucidated through in vitro and in vivo studies. Research indicates that derivatives of this compound exhibit inhibitory effects on enzymes involved in pain signaling, such as cyclooxygenase-2 (COX-2), suggesting potential applications in managing chronic inflammatory conditions. Moreover, preliminary data suggest interactions with G-protein coupled receptors (GPCRs), which are pivotal in regulating various physiological processes including neurotransmission and hormone secretion. These findings open avenues for exploring its role in treating conditions ranging from neuropathic pain to metabolic syndromes.

The future direction of research on CAS No. 2138214-65-8 is likely to focus on expanding its chemical space through structural diversification. Techniques such as combinatorial chemistry and high-throughput screening (HTS) are expected to accelerate the discovery of novel analogs with improved pharmacokinetic profiles and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications. As computational tools continue to advance, virtual screening methods will play an increasingly important role in identifying promising candidates derived from this scaffold.

In conclusion, 2-(3-Methoxyphenyl)-2-propylpropanedioic acid (CAS No. 2138214-65-8) represents a significant advancement in medicinal chemistry due to its versatile structural features and potential therapeutic applications. Its role as an intermediate in drug development underscores its importance in addressing unmet medical needs across various disease areas. With ongoing research aimed at optimizing its synthetic routes and pharmacological properties, this compound is poised to contribute substantially to the next wave of innovative therapeutics.